Cas no 953149-93-4 (2-methoxy-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)acetamide)

• Product Name: 2-methoxy-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)acetamide
• CAS No: 953149-93-4
• MF: C₁₇H₁₈N₄O₄
• MW: 342.349223613739
• CID: 6025221
• PubChem ID: 16885892
• Update Time: 2025-06-24

2-methoxy-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)acetamide
• 2-methoxy-N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]acetamide
• 2-methoxy-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)acetamide
• F5014-0158
• VU0628950-1
• 953149-93-4
• 2-methoxy-N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide
• AKOS024489117

• Inchi： 1S/C17H18N4O4/c1-23-10-16(22)19-12-8-11(4-5-14(12)24-2)13-9-21-15(18-13)6-7-17(20-21)25-3/h4-9H,10H2,1-3H3,(H,19,22)
• InChI Key： YYKPHSQRLKOUAB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CN3C(=N2)C=CC(OC)=N3)=CC=C1OC)(=O)COC

Computed Properties

• Exact Mass: 342.13280507g/mol
• Monoisotopic Mass: 342.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87Ų

Additional information on 2-methoxy-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)acetamide

Introduction to 2-Methoxy-N-(2-Methoxy-5-{6-Methoxyimidazo1,2-bpyridazin-2-yl}phenyl)acetamide and Its Significance in Modern Chemical Biology

Compound with the CAS number 953149-93-4 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, formally known as 2-Methoxy-N-(2-Methoxy-5-{6-Methoxyimidazo1,2-bpyridazin-2-yl}phenyl)acetamide, represents a fascinating example of how intricate molecular structures can be designed to target specific biological pathways. This introduction aims to provide a comprehensive overview of the compound's chemical properties, its potential applications, and how it aligns with the latest advancements in the field.

The molecular structure of 2-Methoxy-N-(2-Methoxy-5-{6-Methoxyimidazo1,2-bpyridazin-2-yl}phenyl)acetamide is characterized by its complex arrangement of functional groups, including methoxy and imidazo1,2-bpyridazinyl moieties. These components contribute to the compound's unique pharmacophoric features, which are essential for its interaction with biological targets. The presence of multiple methoxy groups enhances lipophilicity and metabolic stability, making it a promising candidate for further development.

In recent years, there has been a growing interest in imidazo1,2-bpyridazine derivatives due to their versatile biological activities. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, anti-viral, and anticancer applications. The specific modification of the phenyl ring with a 6-methoxyimidazo1,2-bpyridazin-2-yl group in 2-Methoxy-N-(2-Methoxy-5-{6-Methoxyimidazo1,2-bpyridazin-2-yl}phenyl)acetamide is particularly noteworthy, as it has been linked to enhanced binding affinity and selectivity towards certain enzymes and receptors.

The synthesis of 953149-93-4 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to construct the complex core structure efficiently. The methoxy groups play a crucial role in these synthetic processes by facilitating selective transformations while maintaining overall molecular integrity.

One of the most compelling aspects of 953149-93-4 is its potential as a lead compound for drug discovery. Researchers have leveraged its structural features to develop analogs with improved pharmacokinetic profiles and reduced side effects. The imidazo1,2-bpyridazine scaffold is particularly interesting because it can be modified in numerous ways to fine-tune biological activity. For instance, studies have demonstrated that subtle changes in the substitution pattern can significantly alter binding interactions with target proteins.

The latest research in this area has highlighted the importance of computational modeling in optimizing drug candidates like 953149-93-4. Molecular docking simulations and quantum mechanical calculations have been used to predict how the compound interacts with biological targets at an atomic level. These computational approaches have not only accelerated the drug discovery process but also provided valuable insights into the structural requirements for efficacy.

In addition to its synthetic appeal, 953149-93-4 has shown promise in preclinical studies. Animal models have been utilized to evaluate its pharmacological effects across different therapeutic domains. Notably, preliminary data suggest that this compound exhibits significant anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Such findings have sparked further investigation into its potential as a therapeutic agent.

The development of novel pharmaceuticals often relies on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 953149-93-4 exemplifies this synergy, as it bridges cutting-edge chemical biology with practical applications in medicine. By integrating knowledge from various scientific disciplines, researchers can design molecules that are not only structurally innovative but also clinically relevant.

The future prospects for 953149-93-4 are promising, with ongoing studies exploring its mechanism of action and potential therapeutic uses. As our understanding of biological systems continues to evolve, so too will our ability to harness compounds like this one for treating complex diseases. The integration of artificial intelligence (AI) into drug discovery is particularly exciting, as it promises to enhance both efficiency and innovation.

In conclusion, 953149-93-4, or more formally 2-Methoxy-N-(2-Methoxy-5-{6-Methoxyimidazo1,2-bpyridazin-2-yl}phenyl)acetamide, stands out as a remarkable compound with significant implications for modern chemical biology and pharmaceutical research. Its intricate structure and diverse biological activities make it a valuable tool for developing new treatments across multiple therapeutic areas. As research progresses，this molecule is poised to play an increasingly important role in advancing medical science.